Cas no 16018-25-0 (Piperazine,1-butyl-4-(1-methyl-2-phenylethyl)-, hydrochloride (1:2))
16018-25-0 structure
Product Name:Piperazine,1-butyl-4-(1-methyl-2-phenylethyl)-, hydrochloride (1:2)
CAS No:16018-25-0
MF:C17H30Cl2N2
MW:333.339502811432
CID:194904
PubChem ID:204249
Update Time:2025-04-19
Piperazine,1-butyl-4-(1-methyl-2-phenylethyl)-, hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
-
- Piperazine,1-butyl-4-(1-methyl-2-phenylethyl)-, hydrochloride (1:2)
- 1-butyl-4-(1-phenylpropan-2-yl)piperazine,dihydrochloride
- 1-Butyl-4-(1-phenylpropan-2-yl)piperazine--hydrogen chloride (1/2)
- 16018-25-0
- DTXSID20936236
- 1-Butyl-4-(alpha-methylphenethyl)piperazine dihydrochloride
- Piperazine, 1-butyl-4-(alpha-methylphenethyl)-, dihydrochloride
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- Inchi: 1S/C17H28N2.2ClH/c1-3-4-10-18-11-13-19(14-12-18)16(2)15-17-8-6-5-7-9-17;;/h5-9,16H,3-4,10-15H2,1-2H3;2*1H
- InChI Key: SLLFMNZZNRNYAH-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1(C(C)CC2C=CC=CC=2)CCN(CCCC)CC1
Computed Properties
- Exact Mass: 332.1789
- Monoisotopic Mass: 332.1786044g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 227
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- PSA: 6.48
Piperazine,1-butyl-4-(1-methyl-2-phenylethyl)-, hydrochloride (1:2) Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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